2-Phenylpent-4-enoic acid
Overview
Description
2-Phenylpent-4-enoic acid is a chemical compound with the CAS Number: 94086-47-2 . It has a molecular weight of 176.22 and is typically stored at room temperature . It is usually available in powder form .
Molecular Structure Analysis
The IUPAC name for 2-Phenylpent-4-enoic acid is 2-phenyl-4-pentenoic acid . The InChI code for this compound is 1S/C11H12O2/c1-2-6-10(11(12)13)9-7-4-3-5-8-Scientific Research Applications
Photocatalysis in Organic Synthesis
The application of 2-Phenylpent-4-enoic acid in photocatalysis is highlighted in a study that focuses on generating sulfonated isobenzofuran-1(3H)-ones. This process involves starting materials like 2-vinylbenzoic acids and extends to compounds such as 4-phenylpent-4-enoic acid, demonstrating its utility in photocatalytic reactions (Zhang, Zhou, & Wu, 2018).
Enantioselective Synthesis
Another research application of this compound is in the enantioselective synthesis of unsaturated α-hydroxy acids. The study showcases the synthesis of various hydroxy acids, such as (S)-2-hydroxypent-4-enoic acid, demonstrating the compound's role in the production of enantiomerically pure substances (Macritchie, Silcock, & Willis, 1997).
Asymmetric Hydrogenation
2-Phenylpent-4-enoic acid also finds use in asymmetric hydrogenation studies. A research paper discusses the asymmetric hydrogenation of the C=C bond in related compounds, indicating its potential in the field of stereoselective chemical reactions (Starodubtseva et al., 2010).
Novel Heterocyclic Compound Synthesis
The compound serves as a key starting material in the synthesis of novel heterocyclic compounds with expected antibacterial activities. This application is significant in medicinal chemistry, where the creation of new compounds can lead to the development of new drugs and treatments (El-Hashash et al., 2015).
Reaction Mechanism Studies
2-Phenylpent-4-enoic acid is used in studies exploring reaction mechanisms. For instance, research on the reaction of 5-phenylpenta-2,4-dienoic acid with benzene in trifluoromethanesulfonic acid reveals insights into the formation of carbocyclic compounds, indicating the compound's importance in understanding complex chemical reactions (Ismagilova et al., 2020).
properties
IUPAC Name |
2-phenylpent-4-enoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O2/c1-2-6-10(11(12)13)9-7-4-3-5-8-9/h2-5,7-8,10H,1,6H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQZLXJUYCRPXRG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCC(C1=CC=CC=C1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70862697 |
Source
|
| Record name | 2-Phenylpent-4-enoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70862697 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenylpent-4-enoic acid | |
CAS RN |
94086-47-2, 1575-70-8 |
Source
|
| Record name | α-2-Propen-1-ylbenzeneacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=94086-47-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzeneacetic acid, alpha-2-propenyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001575708 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Phenylpent-4-enoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0094086472 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC400159 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=400159 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-phenylpent-4-enoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.092.536 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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